2-(((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
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Description
Scientific Research Applications
Antimicrobial and Antifungal Applications
- Antimicrobial Activity: A study on novel compounds containing the pyrazole nucleus linked to a thiazolidin-4-one derivative exhibited significant antimicrobial activity against various bacterial strains. This suggests the potential of similar structures in developing new antimicrobial agents (H. B'Bhatt & S. Sharma, 2017).
- Antifungal Activity: Derivatives synthesized from thiazolo[3,2-a]pyrimidine derivatives showed promising biological activity against several fungal strains, indicating the potential of these compounds in antifungal drug development (I. H. El Azab & Sh. H. Abdel-Hafez, 2015).
Anticancer Applications
- Antitumor Agents: A study on 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines evaluated these compounds as potential inhibitors of thymidylate synthase and antitumor agents, highlighting the therapeutic potential of pyrrolopyrimidine derivatives in cancer treatment (A. Gangjee et al., 1996).
Anti-inflammatory Applications
- Anti-inflammatory Properties: Research on thiazolopyrimidine derivatives demonstrated significant antinociceptive and anti-inflammatory activities, suggesting the value of these compounds in developing new anti-inflammatory drugs (T. Selvam et al., 2012).
Properties
IUPAC Name |
2-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-phenyl-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14ClN5O2S/c22-14-8-4-7-13(9-14)19-24-16(29-27-19)11-30-21-25-17-15(12-5-2-1-3-6-12)10-23-18(17)20(28)26-21/h1-10,23H,11H2,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAXUJYUTSFKERW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CNC3=C2N=C(NC3=O)SCC4=NC(=NO4)C5=CC(=CC=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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